3,6-Dinitro-o-toluidine
Overview
Description
Scientific Research Applications
1. Herbicide Manufacturing
3,6-Dinitro-o-toluidine is used in the manufacture of certain herbicides. For example, it is involved in the production of N,N-dihaloalkyl-2,6-dinitro-4-substituted anilines, which are selective herbicides effective for weed control in crops like cotton and legumes. These compounds are synthesized through a process involving the ortho-dinitration of tertiary aromatic amines (Gorin et al., 2000).
2. Potential Antiparasitic Agents
Dinitroaniline herbicides, which include derivatives of 3,6-Dinitro-o-toluidine, show potential as antiparasitic agents. For instance, the herbicide trifluralin, a related compound, has been found to inhibit the proliferation and differentiation of Leishmania mexicana, a parasitic protozoan, suggesting a new use for these compounds in medical research (Chan & Fong, 1990).
3. Studying Soil Persistence and Environmental Impact
Research into the soil persistence of herbicides, including those derived from 3,6-Dinitro-o-toluidine, provides valuable insights into their environmental impact. Studies have shown that herbicides like trifluralin, a derivative, do not accumulate significantly with repeated annual application and decline steadily over time, which is crucial for understanding their long-term environmental effects (Parka & Tepe, 1969).
4. Effects on Photosynthesis and Plant Metabolism
Studies on the effects of substituted 2,6-dinitroaniline herbicides, related to 3,6-Dinitro-o-toluidine, have shown their impact on photosynthesis and plant metabolism. These compounds inhibit photoreduction, photophosphorylation, and even oxidative phosphorylation in plants, providing insights into their mode of action and potential side effects (Moreland, Farmer, & Hussey, 1972).
5. Investigating Microbial Metabolism
Research into the microbial metabolism of related dinitroaniline herbicides sheds light on their degradation and potential environmental fate. For example, the metabolism of dinitramine, a structurally related compound, by various fungi species helps in understanding the environmental breakdown and safety of these herbicides (Laanio, Kearney, & Kaufman, 1973).
properties
IUPAC Name |
2-methyl-3,6-dinitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O4/c1-4-5(9(11)12)2-3-6(7(4)8)10(13)14/h2-3H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVZWLLMSXCXIRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60204744 |
Source
|
| Record name | Benzenamine, 3,6-dinitro-2-methyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60204744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dinitro-o-toluidine | |
CAS RN |
56207-39-7 |
Source
|
| Record name | 2-Methyl-3,6-dinitroaniline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56207-39-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | o-Toluidine, 3,6-dinitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056207397 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, 3,6-dinitro-2-methyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60204744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-dinitro-o-toluidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.576 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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